VU 6010572
Overview
Description
VU 6010572 is a negative allosteric modulator (NAM) for mGlu. This compound has an IC50 of 245 nM for mGlu3 with high selectivity among all mGlu receptors. This compound is highly CNS penetrant.
Scientific Research Applications
Vacuum-Ultraviolet Photon Detections : This paper discusses the use of vacuum-ultraviolet (VUV) photon detection technology in various fields like space science, high-energy physics, and electronic industry. The paper reviews the progress in VUV photodetectors based on different technologies and highlights the challenges for optimizing performance in various applications (Zheng, Jia, & Huang, 2020).
Variants of Uncertain Significance in Breast and Ovary Cancers : This review focuses on the use of high-throughput sequencing (NGS) in cancer patient management, particularly hereditary breast and ovary cancers. It highlights the challenges of interpreting variants of uncertain significance (VUS) found through NGS and the importance of developing tests to classify these variants (Federici & Soddu, 2020).
Pseudo-Absolute Quantitative Analysis using Gas Chromatography - Vacuum Ultraviolet Spectroscopy : This paper introduces the concept of pseudo-absolute quantification using vacuum ultraviolet detector (VUV) in gas chromatography. It explores the potential for this method to perform quantitative analysis without traditional calibration, which could have implications in various research fields (Bai et al., 2017).
White Paper on VU for Modeling Nuclear Energy Systems : This whitepaper provides a framework for understanding the role of Verification and Validation (V&V), Uncertainty Quantification (UQ) in modeling nuclear energy systems. It discusses the critical elements of V&V as applied to a broad spectrum of scientific and engineering disciplines, which might be relevant to the context of "VU 6010572" (Klein & Turinsky, 2009).
Properties
Molecular Formula |
C20H18FNO3 |
|---|---|
Molecular Weight |
339.37 |
IUPAC Name |
(S)-1-(4-fluorophenyl)-4-(2-phenoxypropoxy)pyridin-2(1H)-one |
InChI |
InChI=1S/C20H18FNO3/c1-15(25-18-5-3-2-4-6-18)14-24-19-11-12-22(20(23)13-19)17-9-7-16(21)8-10-17/h2-13,15H,14H2,1H3/t15-/m0/s1 |
InChI Key |
AUMJXOXUSGIUCB-HNNXBMFYSA-N |
SMILES |
FC(C=C1)=CC=C1N2C=CC(OC[C@H](C)OC3=CC=CC=C3)=CC2=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
VU 6010572; VU-6010572; VU6010572 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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